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Compound of Interest

Compound Name: Methyl methylcarbamate
CAS No.: 6642-30-4
Cat. No.: B1583377
Get Quote
. J

CAS Registry Number: 6642-30-4 Chemical Formula: C

H
NO

Molecular Weight: 89.09 g/mol IUPAC Name: Methyl methylcarbamate

Part 1: Executive Summary & Compound Identity

This technical guide provides a comprehensive spectroscopic analysis of Methyl N-
methylcarbamate (also known as methyl methylcarbamate). It is critical to distinguish this
compound from its non-methylated analog, Methyl Carbamate (CAS 598-55-0), and the di-
methylated analog, Methyl N,N-dimethylcarbamate.

Methyl N-methylcarbamate is a key intermediate in the synthesis of carbamate pesticides and
pharmaceuticals. Its structural characterization relies on the distinct electronic environments of
the N-methyl and O-methyl groups, which can be resolved using high-field NMR and specific IR
vibrational modes.
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Chemical Structure[1][2][3][4][5][6][7][8][°]

The molecule features a central carbonyl group bonded to an amino group and a methoxy
group. The nitrogen atom bears a single methyl substituent and one proton, introducing
characteristic coupling in the NMR spectrum.
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Part 2: Synthesis & Preparation Protocol

To ensure the spectral data presented corresponds to a high-purity standard, we define the
synthesis pathway. The "Green Chemistry" route utilizing Dimethyl Carbonate (DMC) is
preferred over the phosgene/chloroformate route for safety and purity profiles.

Experimental Protocol: DMC-Mediated Synthesis

Reagents:

o Methylamine (aqueous solution or gas)

o Dimethyl Carbonate (DMC)[1][2][3][4]

o Catalyst: 1,3-Dimethylurea (DMU) or basic catalyst (e.g., K

CO
)

Workflow:

o Charge: Load a high-pressure stainless steel reactor with DMC and Methylamine (molar ratio
15:1 to favor mono-substitution).

e Reaction: Heat to 80-120 °C under autogenous pressure (approx. 0.1-0.5 MPa) for 2—6
hours.

o Purification:

o Remove excess DMC via rotary evaporation.
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o Distill the residue under reduced pressure (bp ~170 °C at atm, lower at vacuum) to isolate
Methyl N-methylcarbamate as a colorless liquid/low-melting solid.

Synthesis Workflow Diagram

Reagents: Charge Rehaclov:
Methylamine + Dimethyl Carbonate ETHATE, 26
Catalyst: Basic

(>98% Purity)

Click to download full resolution via product page

Caption: Green synthesis pathway for Methyl N-methylcarbamate using Dimethyl Carbonate
(DMC).

Part 3: Spectroscopic Data Analysis
Infrared Spectroscopy (IR)

The IR spectrum of Methyl N-methylcarbamate is characterized by the secondary amide
functionality. The presence of the N-H bond distinguishes it from N,N-dimethylcarbamates.
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Wavenumber (cm
Functional Group Intensity Assignment

)

Secondary
) amine/amide stretch.
N-H Stretch 3300 — 3400 Medium, Broad ) ]
Diagnostic for N-

mono-substitution.

Asymmetric methyl C-
H stretch (

C-H Stretch 2950 — 2990 Medium
and

).

Carbamate carbonyl.

Shifts slightly lower
C=0 Stretch 1700 - 1725 Strong

than esters due to

resonance with N.

N-H bending mixed
with C-N stretching.

Amide Il 1520 — 1550 Medium

Amide C-N bond

C-N Stretch 1250 - 1270 Strong ] ,
vibration.

Ester C-O-C

C-O Stretch 1100 - 1150 Strong )
asymmetric stretch.

Interpretation: The sharp carbonyl band at ~1710 cm

combined with the N-H stretch at ~3350 cm
confirms the carbamate linkage. Absence of a peak at ~3350 cm

would indicate the N,N-dimethyl impurity.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for structural validation. The key feature is the coupling between
the N-H proton and the N-methyl protons, which splits the N-methyl signal into a doublet.
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H NMR Data (300 MHz, CDCI
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Critical Analysis:

¢ Solvent Effects: In DMSO-

, the N-H signal may shift downfield (approx. 7.0 ppm) and appear sharper, showing clearer
coupling to the methyl group.

e Coupling: The doublet at ~2.8 ppm is the "fingerprint” for the N-methyl group. If this signal

appears as a singlet, it suggests rapid proton exchange or loss of the N-H proton.

C NMR Data (75 MHz, CDCI
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Caption: 1H NMR assignment logic showing the coupling relationship between N-H and N-
Methyl groups.
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Mass Spectrometry (MS)

The mass spectrum follows a characteristic fragmentation pattern for N-methyl carbamates,
dominated by alpha-cleavage and McLafferty-like rearrangements.

lonization Mode: Electron Impact (El, 70 eV)

m/z (Mass-to- .
lon Type Fragment Structure Interpretation
Charge)

Molecular lon. Often
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57 Fragment
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Fragmentation Pathway
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Caption: Primary fragmentation pathways observed in EI-MS for Methyl N-methylcarbamate.

Part 4: Quality Control & Impurity Profiling

When analyzing commercial or synthesized samples, use the following checkpoints to validate
purity:

« Distinguishing from Methyl Carbamate (
):
o NMR: Methyl carbamate shows a broad singlet for

(2 protons) at ~5.3 ppm and no N-methyl doublet at 2.8 ppm.

o MW: Methyl carbamate has a molecular weight of 75 (M+ 75 vs 89).[6]
« Distinguishing from Dimethyl Carbonate (DMC) Solvent:
o NMR: DMC shows a single sharp singlet at ~3.75 ppm. This can overlap with the

of the product. Look for the
doublet at 2.8 ppm to confirm product presence.

o Boiling Point: DMC boils at 90 °C; Methyl N-methylcarbamate boils >170 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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